2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(4-nitrophenyl)ethanone

• IUPAC Name: 2-[[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C16H9Cl2N3O4S/c17-10-3-6-12(13(18)7-10)15-19-20-16(25-15)26-8-14(22)9-1-4-11(5-2-9)21(23)24/h1-7H,8H2
• InChI Key: MBICLHXPXVMIRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C16H9Cl2N3O4S
• Molecular Weight: 410.2 g/mol

Description

2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(4-nitrophenyl)ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DCTNE and has been synthesized using various methods. In

Scientific Research Applications

DCTNE has gained significant attention in the field of scientific research due to its potential applications in various fields. One of the primary applications of DCTNE is as a fluorescent probe for the detection of thiols. DCTNE has been shown to exhibit high selectivity and sensitivity towards thiols, making it a valuable tool for the detection of thiols in biological systems.

Mechanism of Action

The mechanism of action of DCTNE involves the reaction of the thiol group with the oxadiazole ring of DCTNE. This reaction results in the formation of a fluorescent product that can be detected using various techniques such as fluorescence spectroscopy.
Biochemical and Physiological Effects:
DCTNE has been shown to have minimal biochemical and physiological effects on biological systems. This makes it a valuable tool for the detection of thiols without interfering with the biological system being studied.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DCTNE in lab experiments is its high selectivity and sensitivity towards thiols. However, one of the limitations of using DCTNE is its limited solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

Future research on DCTNE could focus on exploring its potential applications in various fields such as bioimaging, drug discovery, and environmental monitoring. Additionally, further research could focus on developing improved synthesis methods for DCTNE to overcome its limitations in lab experiments.
Conclusion:
In conclusion, DCTNE is a valuable tool for the detection of thiols in biological systems. Its high selectivity and sensitivity towards thiols make it a valuable tool for various scientific research applications. Further research on DCTNE could lead to the development of new applications and improved synthesis methods, making it an even more valuable tool for scientific research.

Synthesis Methods

The synthesis of DCTNE can be achieved using various methods. One of the most common methods involves the reaction of 2-chloro-5-(2,4-dichlorophenyl)-1,3,4-oxadiazole with 4-nitrobenzenethiol in the presence of a base such as potassium carbonate. The reaction results in the formation of DCTNE as a yellow solid.